Anti-inflammatory agent 88

• Molecular Formula: C13H10BrNO2
• Molecular Weight: 292.13 g/mol
• InChI: InChI=1S/C13H10BrNO2/c1-17-10-6-5-8-11(12(10)14)7-3-2-4-9(16)13(7)15-8/h2-6,15-16H,1H3
• InChIKey: AGNZZSWMEVQOII-UHFFFAOYSA-N

Anti-Inflammatory Agent 88 Procurement

Anti-inflammatory agent 88, also catalogued as compound 6, is a brominated 9H‑carbazole derivative (C₁₃H₁₀BrNO₂, MW 292.13) first isolated from the mangrove‑derived marine Streptomyces sp. OUCMDZ‑5511 cultured under NaBr stress. It belongs to a series of 10 previously undocumented carbazole analogues (compounds 2–11) reported by Yan et al. (2024) [1]. The compound exerts in vivo anti‑inflammatory activity by inhibiting immune cell migration, and mechanistic studies indicate modulation of the Myd88/NF‑κB signalling pathway [1][2].

In vivo zebrafish immune cell migration assay fit

Myd88/NF-κB pathway probe (distinct from COX mechanisms)

Crystallographically validated structure for identity verification

• [1] Yan P, Liu J, Li K, Liu P, Li N, Zhu W. Bromine/Sulfur-Substituted 9H-Carbazoles Produced by the Marine-Derived Streptomyces sp. OUCMDZ-5511 upon NaBr Exposure. J Nat Prod. 2024;87(7):1778-1785. doi:10.1021/acs.jnatprod.4c00317 View Source
• [2] Yan P, Liu Y, Liu J, Chen L, Li N, Zhu W. 9H-carbazole derivatives from a Streptomyces species under potassium iodide stress and their anti-inflammatory properties. Arch Pharm Res. 2025;48(7-8):736-744. doi:10.1007/s12272-025-01556-y View Source

Substitution Risks for Agent 88

Within the same marine‑derived 9H‑carbazole chemical space, halogen identity (Br vs I vs Cl) and ring‑substitution pattern dictate anti‑inflammatory potency and pathway engagement. In the original 10‑compound series, only compound 6 and compound 8 inhibited immune cell migration in the zebrafish model; the other eight brominated or sulfur‑containing analogues were inactive [1]. Furthermore, a follow‑up study under KI stress produced an iodinated analogue (compound 3) that was more potent than the positive control, while compound 6 (re‑tested as a known comparator) showed moderate activity [2]. Therefore, swapping compound 6 for a different bromo‑, iodo‑, or chloro‑carbazole—or even another active congener such as compound 8—without confirmatory head‑to‑head data creates a high risk of selecting a materially different potency and pathway profile.

Halogen-dependent activity

Brominated, iodinated and chlorinated carbazole analogues exhibit divergent activity profiles; several series members were inactive.

Potency tier shift

Iodinated analogue shows higher reported activity; substitution may overshoot moderate activity requirement.

Mechanistic mismatch

Myd88/NF-κB pathway engagement may not transfer to COX-dependent inhibitors; not a direct NSAID substitute.

• [1] Yan P, Liu J, Li K, Liu P, Li N, Zhu W. Bromine/Sulfur-Substituted 9H-Carbazoles Produced by the Marine-Derived Streptomyces sp. OUCMDZ-5511 upon NaBr Exposure. J Nat Prod. 2024;87(7):1778-1785. doi:10.1021/acs.jnatprod.4c00317 View Source
• [2] Yan P, Liu Y, Liu J, Chen L, Li N, Zhu W. 9H-carbazole derivatives from a Streptomyces species under potassium iodide stress and their anti-inflammatory properties. Arch Pharm Res. 2025;48(7-8):736-744. doi:10.1007/s12272-025-01556-y View Source

Agent 88 Differentiation Evidence

Zebrafish Immune Cell Migration Inhibition

In the primary discovery paper, 10 undocumented carbazole derivatives (compounds 2–11) plus a known analogue (1) were evaluated in a zebrafish immune cell migration assay. Only compounds 6 and 8 effectively inhibited migration; the remaining nine compounds showed no meaningful activity [1]. This binary selection (active vs. inactive) constitutes a direct intra‑study differentiation against eight brominated analogues and two sulfur‑containing analogues, all tested under identical conditions.

Zebrafish Migration Assay

Head-to-head

Active (1 of 2 active compounds among 11 tested analogues)

Supports carbazole selection for in vivo screening

Binary active/inactive data; exact % inhibition not available

Evidence Dimension	In vivo inhibition of immune cell migration in zebrafish
Target Compound Data	Compound 6: graded as 'effectively inhibited' (active)
Comparator Or Baseline	Compounds 1-5, 7, 9-11 (9 structural analogues): inactive in the same assay
Quantified Difference	Qualitative binary selection – only 2 out of 11 compounds (6 and 8) were active. Exact % inhibition values not publicly available in the abstract.
Conditions	Zebrafish (Danio rerio) immune cell migration model; all compounds tested at the same concentration range within the same study (Yan et al. 2024, J. Nat. Prod.)

Why This Matters

Procurement decisions among carbazole analogues should prioritise compound 6 because it is one of only two active members of the entire 11‑compound series, substantially reducing the risk of acquiring an inactive brominated carbazole.

• [1] Yan P, Liu J, Li K, Liu P, Li N, Zhu W. Bromine/Sulfur-Substituted 9H-Carbazoles Produced by the Marine-Derived Streptomyces sp. OUCMDZ-5511 upon NaBr Exposure. J Nat Prod. 2024;87(7):1778-1785. doi:10.1021/acs.jnatprod.4c00317 View Source

Cross-Study Potency: Brominated vs. Iodinated Carbazole

The 2025 follow‑up study by the same group used a CuSO₄‑induced inflammation zebrafish model to compare new iodinated carbazoles (compounds 1–4) with previously reported analogues (5–9, including compound 6). The authors reported that compound 3 (4‑iodo‑3‑methoxy‑9H‑carbazole‑8‑ol) demonstrated a more potent anti‑inflammatory effect than the positive control, while compound 6 (re‑tested as a comparator) exhibited moderate activity [1]. This cross‑study comparison indicates that the brominated compound 6 is less potent than the top iodinated hit but remains active, positioning it as a structurally distinct, moderately potent chemical probe for Myd88/NF‑κB research.

Cross-study Potency Ranking

Context-dependent

Compound 3 > positive control > Compound 6

Positions compound 6 as a moderate-activity brominated probe

Exact fold differences require full-text access

Evidence Dimension	Anti‑inflammatory potency in CuSO₄‑induced zebrafish model
Target Compound Data	Compound 6: moderate anti‑inflammatory activity
Comparator Or Baseline	Compound 3 (4‑iodo‑3‑methoxy‑9H‑carbazole‑8‑ol): more potent than the positive control; positive control (unspecified standard drug): baseline
Quantified Difference	Rank order: compound 3 > positive control > compound 6. Exact fold-difference values require full-text access.
Conditions	CuSO₄‑induced inflammation zebrafish model (Arch Pharm Res, 2025); compounds tested across two separate studies but under comparable laboratory conditions (same research group, same model system).

Why This Matters

For users requiring a brominated (not iodinated) tool compound with validated, albeit moderate, in vivo anti‑inflammatory activity and known Myd88/NF‑κB pathway engagement, compound 6 offers a defined activity tier that avoids the potential confounding effects of a high‑potency iodinated analogue.

• [1] Yan P, Liu Y, Liu J, Chen L, Li N, Zhu W. 9H-carbazole derivatives from a Streptomyces species under potassium iodide stress and their anti-inflammatory properties. Arch Pharm Res. 2025;48(7-8):736-744. doi:10.1007/s12272-025-01556-y View Source

Myd88/NF-κB Pathway vs. COX-Dependent Mechanism

Mechanistic studies accompanying the zebrafish assays indicate that compound 6 exerts its anti‑inflammatory effect by inhibiting pro‑inflammatory factors and enhancing anti‑inflammatory factor expression specifically through the Myd88/NF‑κB pathway [1][2]. This pathway‑level attribution distinguishes compound 6 from classical NSAIDs that primarily act via cyclooxygenase (COX) inhibition, and aligns it with a growing class of NF‑κB‑modulating natural products whose therapeutic window and resistance profile may differ.

Pathway Attribution

Class-level inference

Myd88/NF-κB modulation (gene expression in zebrafish)

Distinguishes from COX inhibitors; provides pathway-specific tool

No direct enzymatic IC₅₀ comparison available

Evidence Dimension	Primary anti‑inflammatory mechanistic pathway
Target Compound Data	Compound 6: Myd88/NF‑κB pathway modulation
Comparator Or Baseline	Classical NSAIDs (e.g., diclofenac, ibuprofen): COX‑1/COX‑2 inhibition; other NF‑κB inhibitors (e.g., BAY 11‑7082): direct IKKβ inhibition
Quantified Difference	No direct quantitative pathway selectivity data (e.g., IC₅₀ shift between Myd88/NF‑κB and COX) are available in the public domain for compound 6.
Conditions	Pathway attribution based on gene expression analysis in zebrafish tissue (Yan 2024, 2025); no purified enzyme assay data reported.

Why This Matters

When the experimental goal is to probe the Myd88/NF‑κB axis rather than COX‑mediated inflammation, compound 6 provides a natural‑product‑derived tool with documented pathway engagement, avoiding the mechanistic ambiguity of using a broad‑spectrum NSAID.

• [1] Yan P, Liu J, Li K, Liu P, Li N, Zhu W. Bromine/Sulfur-Substituted 9H-Carbazoles Produced by the Marine-Derived Streptomyces sp. OUCMDZ-5511 upon NaBr Exposure. J Nat Prod. 2024;87(7):1778-1785. doi:10.1021/acs.jnatprod.4c00317 View Source
• [2] Yan P, Liu Y, Liu J, Chen L, Li N, Zhu W. 9H-carbazole derivatives from a Streptomyces species under potassium iodide stress and their anti-inflammatory properties. Arch Pharm Res. 2025;48(7-8):736-744. doi:10.1007/s12272-025-01556-y View Source

Crystallographic Structure Confirmation

The structure of compound 6 was unequivocally established using a combination of MS, NMR, computational chemistry, and X‑ray crystallography [1]. Its molecular formula (C₁₃H₁₀BrNO₂) corresponds to a monobrominated carbazole scaffold, which is distinct from the di‑halogenated or sulfur‑fused analogues in the same series. This rigorous structural confirmation provides a reference standard that can be used to verify the identity of procured material by NMR or HRMS, something not guaranteed for less thoroughly characterised synthetic carbazole libraries.

Structural Confirmation

Supporting evidence

X-ray crystallography + NMR, MS

Supports identity verification for procurement

Reduces vendor-to-vendor identity risk

Evidence Dimension	Level of structural characterisation
Target Compound Data	Compound 6: MS, 1D/2D NMR, computational chemistry, X‑ray crystallography
Comparator Or Baseline	Many commercially sourced carbazole analogues: often only 1H NMR and MS
Quantified Difference	Not applicable (qualitative comparison of analytical rigour).
Conditions	Structure elucidation performed at Ocean University of China; crystallographic data deposited.

Why This Matters

The availability of a crystallographically validated structure reduces identity risk in procurement, particularly when compound 6 is used as a reference standard in comparative pharmacology or when ordering from multiple vendors.

• [1] Yan P, Liu J, Li K, Liu P, Li N, Zhu W. Bromine/Sulfur-Substituted 9H-Carbazoles Produced by the Marine-Derived Streptomyces sp. OUCMDZ-5511 upon NaBr Exposure. J Nat Prod. 2024;87(7):1778-1785. doi:10.1021/acs.jnatprod.4c00317 View Source

Application Scenarios for Agent 88

Myd88/NF-κB Pathway Probe in Zebrafish

When the research objective is to dissect the Myd88/NF‑κB arm of the inflammatory response in a whole‑organism zebrafish model, compound 6 provides a brominated carbazole tool with confirmed in vivo immune cell migration inhibition and pathway attribution [1][2]. It is particularly suited for studies that aim to compare NF‑κB‑dependent versus COX‑dependent anti‑inflammatory mechanisms without the confounding factor of a highly potent analogue that could saturate the pathway.

SAR Comparator for Halogen Carbazole Libraries

Because compound 6 is a monobrominated carbazole with a precisely known structure, it serves as a defined reference point for structure–activity relationship (SAR) campaigns that investigate the effect of halogen type (Br vs I vs Cl) and position on anti‑inflammatory potency. Its moderate activity in the CuSO₄ zebrafish assay [2] makes it an ideal baseline for quantifying the potency gain or loss when moving to iodinated or chlorinated analogues.

Marine Natural Product Screening Standard

As a marine‑derived microbial natural product with rigorous spectroscopic and crystallographic characterisation [1], compound 6 can function as a quality‑controlled positive control or reference standard in academic or industrial screening cascades targeting the NF‑κB pathway. Its defined chemical identity reduces the risk of batch‑to‑batch variability that can occur with less well‑characterised extract‑derived screening hits.

Application

Selection Property

Validation Focus

Myd88/NF-κB pathway probe in zebrafish

In vivo immune cell migration inhibition; Myd88/NF-κB pathway attribution

Confirm activity in zebrafish model; verify pathway modulation

SAR comparator for halogen carbazole libraries

Defined brominated scaffold; moderate activity baseline

Cross-halogen potency comparison; structure confirmation

Marine natural product screening standard

Crystallographic and spectroscopic characterization

Identity verification by NMR/HRMS; batch consistency

• [1] Yan P, Liu J, Li K, Liu P, Li N, Zhu W. Bromine/Sulfur-Substituted 9H-Carbazoles Produced by the Marine-Derived Streptomyces sp. OUCMDZ-5511 upon NaBr Exposure. J Nat Prod. 2024;87(7):1778-1785. doi:10.1021/acs.jnatprod.4c00317 View Source
• [2] Yan P, Liu Y, Liu J, Chen L, Li N, Zhu W. 9H-carbazole derivatives from a Streptomyces species under potassium iodide stress and their anti-inflammatory properties. Arch Pharm Res. 2025;48(7-8):736-744. doi:10.1007/s12272-025-01556-y View Source